Cas no 150450-00-3 (4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-)

4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy- structure
150450-00-3 structure
Product Name:4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
CAS No:150450-00-3
Molecular Formula:C19H19N3O5
Molecular Weight:369.37126
CID:174915
PubChem ID:205964

4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy- Properties

Names and Identifiers

    • 4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
    • N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxyquinazolin-4-amine
    • 4-((3,4-(Methylenedioxy)benzyl)amino)-6,7,8-trimethoxyquinazoline
    • 4-CH2BzN-3MeOQ
    • ER 017996
    • N-(1,3-Benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-4-quinazolinamine
    • 4-(3,4-Methylenedioxybenzyl)amino-6,7,8-trimethoxyquinazoline
    • N-(Benzo[d][1,3]dioxol-5-ylmethyl)-6,7,8-trimethoxyquinazolin-4-amine
    • SCHEMBL492485
    • ICX5609080
    • OTQULNJSJQEICR-UHFFFAOYSA-N
    • Benzo[1,3]dioxol-5-ylmethyl-(6,7,8-trimethoxy-quinazolin-4-yl)-amine
    • ER-017996
    • 150450-00-3
    • N-[(2H-1,3-benzodioxol-5-yl)methyl]-6,7,8-trimethoxyquinazolin-4-amine
    • BDBM50038978
    • CHEMBL302299
    • DTXSID00164555
    • 4-Quinazolinamine, N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy-
    • G80579
    • DTXCID8087046
    • InChIKey: OTQULNJSJQEICR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C19H19N3O5/c1-23-15-7-12-16(18(25-3)17(15)24-2)21-9-22-19(12)20-8-11-4-5-13-14(6-11)27-10-26-13/h4-7,9H,8,10H2,1-3H3,(H,20,21,22)
    • SMILES: COC1=CC2C(NCC3=CC=C4OCOC4=C3)=NC=NC=2C(OC)=C1OC

Computed Properties

  • Exact Mass: 369.13257
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 369.132
  • Heavy Atom Count: 27
  • Complexity: 484
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 83.96
  • Refractive Index: 1.657
  • Boiling Point: 540.7°Cat760mmHg
  • Flash Point: 280.8°C
  • Density: 1.351

4-Quinazolinamine,N-(1,3-benzodioxol-5-ylmethyl)-6,7,8-trimethoxy- Related Literature

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